Cas no 132203-26-0 (Benzenepropanenitrile, β-hydroxy-, (βS)-)

132203-26-0 structure
Product name:Benzenepropanenitrile, β-hydroxy-, (βS)-
Benzenepropanenitrile, β-hydroxy-, (βS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanenitrile, β-hydroxy-, (βS)-
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- Inchi: InChI=1S/C9H9NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6H2
- InChI Key: HILDHWAXSORHRZ-UHFFFAOYSA-N
- SMILES: OC(CC#N)c1ccccc1
Computed Properties
- Exact Mass: 147.068413911g/mol
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44Ų
Benzenepropanenitrile, β-hydroxy-, (βS)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-3450962-0.5g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.5g |
$691.0 | 2025-03-18 | |
Enamine | EN300-3450962-0.1g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.1g |
$306.0 | 2025-03-18 | |
Enamine | EN300-3450962-0.25g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.25g |
$438.0 | 2025-03-18 | |
Enamine | EN300-3450962-1.0g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 1.0g |
$884.0 | 2025-03-18 | |
1PlusChem | 1P01EMW1-50mg |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 50mg |
$306.00 | 2023-12-22 | |
Aaron | AR01EN4D-1g |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 1g |
$1241.00 | 2025-02-10 | |
Aaron | AR01EN4D-100mg |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 100mg |
$446.00 | 2025-02-10 | |
Aaron | AR01EN4D-2.5g |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 2.5g |
$2411.00 | 2023-12-16 | |
Aaron | AR01EN4D-5g |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 5g |
$3554.00 | 2023-12-16 | |
1PlusChem | 1P01EMW1-500mg |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 500mg |
$916.00 | 2023-12-22 |
Benzenepropanenitrile, β-hydroxy-, (βS)- Related Literature
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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